Cas no 1807157-90-9 (Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate)

Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate structure
1807157-90-9 structure
Product Name:Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate
CAS No:1807157-90-9
MF:C10H8FNO3
MW:209.173826217651
CID:4952650
Update Time:2023-08-22

Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate
    • Inchi: 1S/C10H8FNO3/c1-15-10(14)6-2-7(5-13)8(4-12)9(11)3-6/h2-3,13H,5H2,1H3
    • InChI Key: SWQVUKBJNRMMMV-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)OC)C=C(CO)C=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 0.7
  • Topological Polar Surface Area: 70.3

Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate
1807157-90-9 97%
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489.60 USD 2021-06-21
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